![molecular formula C24H32N2O4S2 B12344413 2-Methyl-1-({4'-[(2-methylpiperidin-1-yl)sulfonyl]-[1,1'-biphenyl]-4-yl}sulfonyl)piperidine](/img/structure/B12344413.png)
2-Methyl-1-({4'-[(2-methylpiperidin-1-yl)sulfonyl]-[1,1'-biphenyl]-4-yl}sulfonyl)piperidine
Overview
Description
2-Methyl-1-({4’-[(2-methylpiperidin-1-yl)sulfonyl]-[1,1’-biphenyl]-4-yl}sulfonyl)piperidine is a complex organic compound that belongs to the class of piperidine derivatives. Piperidine derivatives are known for their significant role in the pharmaceutical industry due to their diverse biological activities .
Preparation Methods
The synthesis of 2-Methyl-1-({4’-[(2-methylpiperidin-1-yl)sulfonyl]-[1,1’-biphenyl]-4-yl}sulfonyl)piperidine involves multiple steps. One common synthetic route includes the reaction of 2-methylpiperidine with sulfonyl chloride derivatives under controlled conditions. The reaction typically requires a base such as triethylamine to neutralize the hydrochloric acid formed during the process . Industrial production methods often involve large-scale reactions in batch reactors, ensuring high yield and purity through meticulous control of reaction parameters .
Chemical Reactions Analysis
This compound undergoes various chemical reactions, including:
Scientific Research Applications
2-Methyl-1-({4’-[(2-methylpiperidin-1-yl)sulfonyl]-[1,1’-biphenyl]-4-yl}sulfonyl)piperidine has several applications in scientific research:
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. It can inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist . The pathways involved often include signal transduction cascades that lead to altered cellular responses .
Comparison with Similar Compounds
Compared to other piperidine derivatives, 2-Methyl-1-({4’-[(2-methylpiperidin-1-yl)sulfonyl]-[1,1’-biphenyl]-4-yl}sulfonyl)piperidine is unique due to its specific sulfonyl-biphenyl structure, which imparts distinct chemical and biological properties . Similar compounds include:
2-Methylpiperidine: A simpler structure with fewer functional groups.
4-Methylpiperidine: Another piperidine derivative with different substitution patterns.
N-(4-[(2-Methylpiperidin-1-yl)sulfonyl]phenyl)acetamide: A related compound with an acetamide group instead of a biphenyl structure.
Properties
Molecular Formula |
C24H32N2O4S2 |
|---|---|
Molecular Weight |
476.7 g/mol |
IUPAC Name |
2-methyl-1-[4-[4-(2-methylpiperidin-1-yl)sulfonylphenyl]phenyl]sulfonylpiperidine |
InChI |
InChI=1S/C24H32N2O4S2/c1-19-7-3-5-17-25(19)31(27,28)23-13-9-21(10-14-23)22-11-15-24(16-12-22)32(29,30)26-18-6-4-8-20(26)2/h9-16,19-20H,3-8,17-18H2,1-2H3 |
InChI Key |
JJIAAVAHYVARKC-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4C |
Origin of Product |
United States |
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